Cas no 1351646-74-6 (2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 1351646-74-6
• MF: C₁₅H₁₆N₄O₂S₂
• MW: 348.443140029907
• CID: 6225949
• PubChem ID: 56765772
• Update Time: 2025-05-20

2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)-N-(4-methylthiazol-2-yl)acetamide
• F6225-0425
• 2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 1351646-74-6
• AKOS024540140
• 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C15H16N4O2S2/c1-9-8-22-14(16-9)17-12(20)7-19(2)15-18-13-10(21-3)5-4-6-11(13)23-15/h4-6,8H,7H2,1-3H3,(H,16,17,20)
• InChI Key： JGGBOBDGGRMCGO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C)CC(NC1=NC(C)=CS1)=O)OC

Computed Properties

• Exact Mass: 348.07146811g/mol
• Monoisotopic Mass: 348.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 124Ų

Additional information on 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Compound CAS No. 1351646-74-6: A Comprehensive Overview

The compound with CAS No. 1351646-74-6, known as 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-methyl-1,3-thiazol-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities.

Recent advancements in chemical synthesis have enabled the precise construction of this molecule, leveraging cutting-edge techniques such as microwave-assisted synthesis and continuous-flow chemistry. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with current global sustainability goals.

The structure of this compound is characterized by a benzothiazole ring system, which is fused with a thiazole moiety. This structural arrangement imparts exceptional stability and reactivity, making it a valuable component in the development of advanced materials. For instance, researchers have explored its application in the creation of high-performance polymers and light-emitting diodes (LEDs), where its electronic properties play a pivotal role.

In the field of pharmacology, this compound has shown promise as a potential drug candidate. Studies conducted in vitro have demonstrated its ability to modulate key cellular pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the methoxy group in the benzothiazole ring enhances its bioavailability, making it a favorable option for further preclinical testing.

Beyond its biomedical applications, this compound has also garnered attention in the agricultural sector. Preliminary experiments suggest that it may serve as an effective plant growth regulator, promoting root development and enhancing stress tolerance in crops. This dual functionality underscores its versatility and positions it as a multi-functional molecule with broad applicability.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the benzothiazole core through condensation reactions and subsequent functionalization to introduce the thiazole moiety. The use of eco-friendly solvents and catalysts has been emphasized to ensure compliance with green chemistry principles.

In conclusion, CAS No. 1351646-74-6 represents a groundbreaking advancement in organic chemistry. Its unique structure, combined with cutting-edge synthesis techniques and diverse application potentials, positions it as a cornerstone for future innovations across multiple disciplines. As research continues to unfold, this compound is expected to contribute significantly to both scientific progress and industrial development.